molecular formula C9H14ClNO B8505339 1-Cyclopropylpiperidine-4-carbonyl chloride

1-Cyclopropylpiperidine-4-carbonyl chloride

Cat. No.: B8505339
M. Wt: 187.66 g/mol
InChI Key: NFOZFVSQDLADFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclopropylpiperidine-4-carbonyl chloride is a useful research compound. Its molecular formula is C9H14ClNO and its molecular weight is 187.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14ClNO

Molecular Weight

187.66 g/mol

IUPAC Name

1-cyclopropylpiperidine-4-carbonyl chloride

InChI

InChI=1S/C9H14ClNO/c10-9(12)7-3-5-11(6-4-7)8-1-2-8/h7-8H,1-6H2

InChI Key

NFOZFVSQDLADFN-UHFFFAOYSA-N

Canonical SMILES

C1CC1N2CCC(CC2)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 1-cyclopropyl piperidine-4-carboxylic acid (10.0 grams, 48.6 mmol, obtained in above step) in dichloromethane (198 mL) cooled at 0° C. was added dry dimethyl formamide (2 mL) followed by drop wise addition of oxalyl chloride (12.5 mL, 145.8 mmol). The reaction mixture was gradually warmed to room temperature and stirred for 1 hour. The volatiles were removed under reduced pressure and the crude 1-cyclopropyl piperidine-4-carbonyl chloride (11.0 grams). This crude product was used in the next reaction without purification.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
198 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
12.5 mL
Type
reactant
Reaction Step Three

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